The high self-corrosion rate of the aluminum anode in the alkaline electrolyte will greatly lower the anode utilization efficiency, and therefore shorten the life of the aluminum-air battery. We discover that the self-corrosion rate of Al-0.5Mg-0.08Sn alloy anode in 4 M NaOH electrolyte can be reduced by more than 90% by alloying trace (≤0.10 wt.%) Ce or Sm. After alloying trace Ce or Sm, the discharge voltage of the Al-air battery is stabilized, and the anode utilization efficiency and energy density increase by ~100%. The reduction of self-corrosion rate arises from the precipitated phase transformation from the Mg2Sn phase to the Ce5Sn3 phase or the Sm4Sn3 phase and the microstructure homogenization. This work provides a novel method to suppress the self-corrosion of primary Al-air batteries while maintaining the discharge voltage.

The electrochemical performance of lithium-sulfur batteries (LSBs) can be improved by combining rational structural design with the high-efficient catalyst to construct sulfur host materials. The PVP-assisted hydrothermal method was used to synthesize a composite (HCSM@uMoS2) with ultrathin MoS2 nanosheets uniformly loaded on hollow carbon spheres with mesoporous walls (HCSM). The ultrathin MoS2 nanosheets containing 1 T metal phase (uMoS2) improved the electrical conductivity of the material while exposing more active sites, enhanced the adsorption to polysulfide and improved the redox reaction kinetics for polysulfide, thus fully suppressing the shuttle effect. Together with the advantages of HCSM, the mesoporous walls and internal cavity can offer enough sulfur storage room and significantly buffer the volume expansion of sulfur species; the high specific surface area and abundant porosity favor electron/ion transfers. As a result, the HCSM@uMoS2-S electrode exhibited outstanding electrochemical performance (675.4 mAh g−1 retention capacity at 0.5 C for 500 cycles) even under the conditions of high areal sulfur loading (5.6 mg cm−2) and less electrolyte (E/S = 10 μL mg−1). This study provides a reference for building sulfur hosts for high-capacity, long-life, and practical LSBs.

(FeCo)84CuB15 soft magnetic alloys with Fe/Co ratios (5:1, 3:1, and 1:1) were prepared using the planar flow casting method. The structural and magnetic properties together with magnetic field-sensing performance of the ribbons were investigated in detail. X-ray diffraction (XRD) and scanning electron microscopy (SEM) were used for the structural characterization. The magnetic parameters were determined by vibrating sample magnetometer and B-H loop tracer. The 2-D magnetic field variations on the surface of the ribbons were determined via a magnetic force microscope. The fluxgate sensors were prepared using the casted ribbons to test magnetic field sensing ability by measuring the second harmonic voltage induced in the pick-up coils by the lock-in amplifier. The working range and the noise of the sensors were also determined. The amorphous structure of the ribbons was confirmed by X-ray diffraction (XRD) patterns. The magnetic hysteresis measurements revealed the soft magnetic behaviour of the alloys having magnetization values as high as 1.3 T and coercivities around 1 Oe. As Fe/Co ratio increases, permeability values increase substantially. Meanwhile, the coercivities remained almost the same as close to 1 Oe. The alloys' magnetic field sensing feature decreased drastically as the Fe/Co ratio rose. Besides, noise parameters degraded. The linear response of the sensors to the external magnetic field (i.e., working range) enlarged with increasing Fe-content in the alloys.

Photocatalytic technology represents a cutting-edge approach for addressing water pollution. The performance of photocatalysts can be improved by constructing of heterojunctions that facilitate the charges transfer between the two components. Herein, we produced a three-component g–C3N4/g–C3N4 isotype heterojunction/bismuth-based halide perovskites (g–C3N4–ISO/BHP) composite using a solvothermal method to grow bismuth-based halide perovskite (BHP) onto the surface of g–C3N4/g–C3N4 isotype heterojunction (g–C3N4–ISO) layers. Several methods were used to investigate crystalline structure, morphology, chemical composition/states, optical characteristics, and charge-carrier dynamics of the three-component composite. The g–C3N4–ISO/BHP composite exhibited superior photocatalytic activity under white LED light with a degradation percentage of 73.2%, which is higher than the mixed-phase g–C3N4–ISO (61.4%) and the bare BHP (62.5%). The control of component content improved the transmission of charges between the composite components. The S-scheme charge transfer mechanism was verified to function on the g–C3N4–ISO/BHP composite as a result of its high compatibility and adequate band structure, resulting in robust redox ability, effective charge carrier separation and extended lifetime. Our study presents a practical approach for constructing three-component composites for efficient photocatalytic water treatment.

The high-quality electron-transport layer (ETL) plays a vital role in boosting the power conversion efficient (PCE) of perovskite solar cells (PSCs). Herein, the lanthanide neodymium (Nd) is used as a dopant to incorporate into the lattice of TiO2 to reduce the trap states and form a n-doping effect, resulting in an increase in electron mobility and conductivity of TiO2, an energy level of TiO2 matching well with that of the perovskite layer. Moreover, the improved wettability of the Nd-TiO2 film enables a fabrication of perovskite light-absorbing layer with high-quality. As a result, the all-inorganic CsPbBr3 PSCs based on Nd-TiO2 ETL achieve a champion PCE of 10.06% owing to the promotion of charge extraction and the inhibition of charge recombination, which is a significantly improved efficiency in comparison with the 6.57% value of the reference cell. Additionally, the target device without encapsulation displays an effectively enhanced stability with over 90% and 80% retention of the original efficiency after aging in ambient air with high humidity (80% RH, 25 °C) for 30 days and under AM 1.5 G illumination at 85 °C for 100 h, respectively.

In the present study, the effect of thermal cycling on the microstructure and tensile properties of an Fe-17Mn (wt%) alloy were investigated. The thermal cycling was carried out until 10 times between a lower temperature (TL) of 25 °C and a upper temperature (TU) of 300 °C. A nano-twinned γ structure was observed at TU during thermal cycling through in-situ transmission electron microscopic observation. Many stacking faults, such as intrinsic I1, intrinsic I2, and twin-like T2 stacking faults, were observed in ε martensite at TL. The nano-twinned γ structure was formed by the stacking faults with a localized fcc structure in ε martensite during the ε → γ reverse transformation. Namely, half of the stacking faults with a localized fcc structure had the same crystallographic orientation as an initial γ austenitic phase, while the other half had a twin relationship with the γ austenite. The stacking faults with a twin relationship caused nano-twins during ε → γ reverse transformation. The volume fraction of nano-twins at TU was linearly proportional to that of ε martensite at TL, supporting the result that nano-twins in the γ phase resulted from preexisting stacking faults in ε martensite during ε → γ reverse transformation. Both the yield and ultimate tensile stresses of the γ austenite at TU increased with an increase in the number of thermal cycles, while the elongation decreased. The significant increase in yield stress at TU was due to the increase in dislocations and nano-twins introduced into γ austenite during thermal cycling.

For the development of protective coating for kilowatt-level lasers, this paper proposes the idea of recombining PCS reflective/ablative coating on the surface of traditional yttrium partially stabilized zirconia (YSZ) thermal insulation coating. NiCrAlY/YSZ thermal insulation coating (YSZ) and NiCrAlY/YSZ/PCS-Y2O3 thermal insulation/reflection-ablative coating (YPY) were prepared on the surface of Ni-based alloy by slurry method combined with atmospheric plasma spray (APS). The laser ablation resistance of YPY coating on 1.07 μm YAG laser with different energy density was systematically studied and compared with that of YSZ coating, based on the study of the effect of Y2O3 addition on the pyrolysis behavior of PCS. The results showed that YPY coating had better laser protection effect than YSZ coating when the laser power density was less than 1687 W/cm2 and the ablation time was 2 s, which was directly related to the high reflectivity of YPY coating and the laser energy consumed by PCS pyrolysis. In addition, SiO2, SiC and Y2SiO5 phases generated during laser ablation provided further protection. This work is expected to provide references for the design of new laser-resistant composite coatings.

Homogeneous large-grain structure of Cu2ZnSn(S,Se)4 (CZTSSe) absorber has been proven to be one of the conditions for high photoelectric conversion efficiency (PCE) devices. In this work, we explored that the different choices of selenization temperature had influences on the morphology, crystallinity, and electric properties of CZTSSe absorbers. With the selenization temperature of 540ºC, the single-layer large-grain structure of CZTSSe absorber could be prepared, and grain boundary defects could be reduced. 540ºC is also the transition temperature of the substrate (Soda-lime glass, SLG) of devices. The SLG softens at the transition temperature and the structure is unstable, resulting in Na entering CZTSSe better at 540ºC than at a lower selenization temperature. The suitable Na diffusion can promote the growth of grains and help the corresponding device possesses the highest PCE (9.38%), which is also increased by ~85% than ones prepared under the lower selenization temperature (PCE stayed at 5%). Therefore, the appropriate selenization conditions for the high-efficiency devices also need to consider the properties of the substrates. These conclusions also propose the new point on obtaining the optimal selenization condition for the high-performance CZTSSe devices.

With a theoretical specific capacity of 274 mAh·g-1, LiCoO2 (LCO) is the favored cathode material for lithium ion batteries (LIBs) applied to electronic devices. However, the unfavorable transitions in phase of LCO structure at high voltage and the negative reactions occurring at the interface between cathode and electrolyte limit the practical applications of LCO. Therefore, we designed a novel tri-doping strategy to enhance the electrochemical performance of LCO at 4.6 V. The introduction of minimal quantities of Ti, Mg, and Sb to the transition metal (TM) layer of LCO resulted in a substantial increase in both the cycling stability and reversible capacity of LCO. The distribution of the doping elements in the modified LCO was also analyzed, and we found that Ti, Sb were uniformly distributed in the particles, while Mg tended to distribute at the near-surface area of the primary particles. Through the trace Ti-Mg-Sb tri-doping, the modified LCO cathode material can reach an initial discharge capacity of 222.9 mAh·g-1 between 3.0-4.6 V at 0.5 C with the capacity retention of 85.1% after 100 cycles. Moreover, the reversible capacity reached 114 mAh·g-1 at 10 C. This research offers a promising future for the development of 4.6 V LCO, as well as valuable insight into designing subsequently multi-element co-doping schemes for LCO cathodes.

The biomass-derived carbon quantum dots (BCDs, explored from the withered magnolia blossom) modified Bi2WO6 (Bi2WO6/BCDs) was prepared and used to remove the water contaminants. The biomass-derived carbon quantum dots-modified Bi2WO6 was synthesized by the unique hydrothermal technology and dialyzed method, showing excellent photocatalytic degradation activity of tetracycline and CO2 photoreduction performance. The Bi2WO6/BCDs showed a better tetracycline (TC) degradation efficiency than that of Bi2WO6 (49%) under the visible light, when mass of BCDs was 15 μL. Additionally, photo-electrochemical measurements proved the separation efficiency of electron-holes of Bi2WO6 was enhanced, due to the great electron transmission ability and light absorption of BCDs. The mechanism experiment showed that ·O2- was the main activity specie in the TC photodegradation process. Meanwhile, the Bi2WO6/BCDs also showed higher CO2 photoreduction performance to CO (18.2 μmol/g) under UV-vis light than the pure Bi2WO6. The CO2 reduction mechanism also investigated by in-situ FTIR. The favorable photocatalytic performances make the waste biomass carbon act as a new resource of application to wastewater treatment and carbon recycling process.